3-(5-methylthiophen-2-yl)-1H-quinoxalin-2-one

• CAS No.: 63756-40-1
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 3-(5-methylthiophen-2-yl)-1H-quinoxalin-2-one
• InChI: InChI=1S/C13H10N2OS/c1-8-6-7-11(17-8)12-13(16)15-10-5-3-2-4-9(10)14-12/h2-7H,1H3,(H,15,16)
• InChI Key: JGFCFCMITVXECN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NC3=CC=CC=C3NC2=O

Description

3-(5-Methylthiophen-2-yl)-1H-quinoxalin-2-one is a heterocyclic compound that features a quinoxaline core substituted with a 5-methylthiophene group.

Preparation Methods

The synthesis of 3-(5-methylthiophen-2-yl)-1H-quinoxalin-2-one typically involves the reaction of 5-methylthiophene-2-carboxylic acid with o-phenylenediamine under acidic conditions to form the quinoxaline ring. The reaction is usually carried out in a solvent such as ethanol or acetic acid, and the mixture is heated to reflux for several hours to ensure complete cyclization . Industrial production methods may involve similar synthetic routes but optimized for larger scale production, including the use of continuous flow reactors and automated synthesis systems to enhance yield and purity .

Chemical Reactions Analysis

3-(5-Methylthiophen-2-yl)-1H-quinoxalin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of quinoxaline N-oxides.

Reduction: Reduction reactions can be performed using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinoxaline derivatives.

Substitution: Electrophilic substitution reactions can occur at the thiophene ring, particularly at the 2-position, using reagents such as halogens or sulfonyl chlorides.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and can be used in the development of new materials with unique electronic properties.

Biology: This compound exhibits significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Due to its biological activities, it is being investigated as a potential therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It can be used in the development of organic semiconductors and other electronic materials.

Mechanism of Action

The mechanism of action of 3-(5-methylthiophen-2-yl)-1H-quinoxalin-2-one involves its interaction with specific molecular targets, such as enzymes and receptors. For instance, its anticancer activity may be attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways . The compound’s antimicrobial activity could be due to its interaction with bacterial cell membranes or inhibition of essential bacterial enzymes .

Comparison with Similar Compounds

Similar compounds to 3-(5-methylthiophen-2-yl)-1H-quinoxalin-2-one include other quinoxaline derivatives and thiophene-substituted heterocycles. These compounds share similar structural features but may differ in their biological activities and electronic properties. For example:

• **3-(5-Methylthiophen-2